Cas no 1234706-19-4 ((2-Chlorofuran-3-yl)boronic acid)

• Product Name: (2-Chlorofuran-3-yl)boronic acid
• CAS No: 1234706-19-4
• MF: C₄H₄BClO₃
• MW: 146.336760520935
• MDL: MFCD18383034
• CID: 1031947
• PubChem ID: 71464144
• Update Time: 2025-10-28

(2-Chlorofuran-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chlorofuran-3-yl)boronic acid
• (2-Chlorofuran-3-yl)boronicacid
• 1234706-19-4
• DB-327651
• EN300-2143804
• CS-0215016
• Z1255505464
• Boronic acid, B-(2-chloro-3-furanyl)-
• DTXSID70855923

• MDL： MFCD18383034
• Inchi： 1S/C4H4BClO3/c6-4-3(5(7)8)1-2-9-4/h1-2,7-8H
• InChI Key： SLWVJHJJQBAYDD-UHFFFAOYSA-N
• SMILES： ClC1=C(B(O)O)C=CO1

Computed Properties

• Exact Mass: 145.9942018g/mol
• Monoisotopic Mass: 145.9942018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (2-Chlorofuran-3-yl)boronic acid

Comprehensive Overview of (2-Chlorofuran-3-yl)boronic acid (CAS No. 1234706-19-4): Properties, Applications, and Industry Trends

(2-Chlorofuran-3-yl)boronic acid (CAS No. 1234706-19-4) is a specialized boronic acid derivative that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its furan ring substituted with a chlorine atom and a boronic acid functional group, serves as a versatile building block in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. Its unique structure enables the formation of carbon-carbon bonds under mild conditions, making it invaluable for constructing complex molecules.

The growing demand for heterocyclic boronic acids like (2-Chlorofuran-3-yl)boronic acid aligns with trends in drug discovery and agrochemical development. Researchers frequently search for "boronic acid reagents for medicinal chemistry" or "furan-based coupling partners," reflecting its relevance in designing bioactive compounds. The compound’s electron-withdrawing chlorine substituent enhances its reactivity in palladium-catalyzed reactions, a feature highlighted in recent publications on targeted drug synthesis.

From a technical perspective, CAS No. 1234706-19-4 exhibits notable stability under inert atmospheres, though storage recommendations emphasize protection from moisture to prevent deboronation. Analytical data, including NMR spectra and HPLC purity profiles, confirm its utility as a high-quality intermediate. Industry discussions often focus on "scalable synthesis of chlorofuran boronic acids" or "optimization of coupling yields," addressing practical challenges in large-scale applications.

Emerging applications of (2-Chlorofuran-3-yl)boronic acid extend to organic electronics, where its incorporation into π-conjugated systems improves charge transport properties. This aligns with searches for "boronic acids in OLED materials"—a hotspot in sustainable technology. Environmental considerations also drive interest in "green solvent compatibility" for such reagents, with studies exploring water-miscible alternatives to traditional organic solvents.

Quality benchmarks for CAS No. 1234706-19-4 typically require ≥95% purity, verified by orthogonal methods. Suppliers increasingly highlight "batch-to-batch consistency" and "metal impurity control" as critical purchasing factors, reflecting the compound’s role in sensitive catalytic processes. Regulatory compliance, particularly regarding REACH certification, further ensures its safe handling in industrial settings.

In summary, (2-Chlorofuran-3-yl)boronic acid represents a convergence of synthetic utility and interdisciplinary innovation. Its evolving applications—from small-molecule therapeutics to advanced materials—underscore why it remains a focus of both academic inquiry and industrial R&D efforts worldwide.